2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol

• Molecular Formula: C5H10N4O
• Molecular Weight: 142.16 g/mol
• IUPAC Name: 2-amino-2-(4-methyl-1,2,4-triazol-3-yl)ethanol
• InChI: InChI=1S/C5H10N4O/c1-9-3-7-8-5(9)4(6)2-10/h3-4,10H,2,6H2,1H3
• InChI Key: KFADKSJJPPUWKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C(CO)N

Description

2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol is a heterocyclic compound featuring a 1,2,4-triazole ring substituted with a methyl group at the 4-position and an ethanolamine side chain. It is marketed as a dihydrochloride salt (CAS: EN300-744345) for synthetic applications, with a molecular formula of C₅H₁₀N₄O·2HCl and a molecular weight of 191.70 g/mol .

Preparation Methods

The synthesis of 2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol typically involves the reaction of 4-methyl-4H-1,2,4-triazole with ethylene oxide in the presence of a base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Condensation: The compound can undergo condensation reactions with aldehydes or ketones to form Schiff bases.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or methanol, and controlled temperatures. Major products formed from these reactions include various substituted triazoles and Schiff bases.

Scientific Research Applications

2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial and antifungal properties, making it a candidate for the development of new antibiotics.

Industry: The compound is used in the synthesis of agrochemicals and as an intermediate in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The triazole ring can form hydrogen bonds and π-π interactions with target molecules, leading to inhibition or activation of biological pathways. These interactions can result in antimicrobial, antifungal, anticancer, and antiviral effects.

Comparison with Similar Compounds

Key Observations:

Structural Variations: The amino group in the target compound distinguishes it from analogs like 2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol, which lacks this functional group. Substituent Effects: Phenyl or chlorophenyl groups (e.g., in ) increase lipophilicity, which may enhance membrane permeability but reduce aqueous solubility.

Physicochemical Properties: The dihydrochloride salt form of the target compound (MW 191.70) exhibits higher solubility than its free base (MW 127.14) .

• Antifungal : Benzimidazole-triazole hybrids (e.g., compounds 5t–5x in ) show potent activity against Candida spp. via triazole-mediated inhibition of ergosterol synthesis.
• Antitubercular : Compounds like 6-(methylsulfonyl)-8-(4-methyl-4H-1,2,4-triazol-3-yl)-diazaspirooctane exhibit MICs of 0.0124–0.0441 μg/mL against Mycobacterium tuberculosis .

Synthetic Utility: The target compound’s ethanolamine side chain allows for further functionalization, such as sulfonylation or amidation, as seen in 2-aminothiazole sulfonamides . Crystallographic studies of analogs (e.g., ) highlight the role of hydrogen-bonding networks in stabilizing crystal structures, which can inform formulation strategies.

Biological Activity

2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol is a compound derived from the triazole family, which has garnered attention due to its diverse biological activities. The triazole ring is a notable structural motif in medicinal chemistry, exhibiting a range of pharmacological properties including antifungal, antiviral, and anticancer activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by research findings, case studies, and relevant data.

Chemical Structure

The chemical formula for 2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol is C₅H₈N₄O, with a molecular weight of 156.14 g/mol. Its structure features an amino group and a hydroxyl group attached to an ethane backbone, along with a substituted triazole ring.

Antimicrobial Properties

Research has indicated that compounds containing the triazole moiety exhibit significant antimicrobial activity. For instance, a study on various triazole derivatives demonstrated that they possess potent antifungal properties against strains such as Candida albicans and Aspergillus niger . The mechanism of action often involves the inhibition of ergosterol biosynthesis, which is crucial for fungal cell membrane integrity.

Anticancer Activity

The anticancer potential of 2-amino derivatives has been explored in several studies. Notably, derivatives of 1,2,4-triazoles have shown promising results against various cancer cell lines. For example, certain triazole compounds have been reported to induce apoptosis in human breast cancer cells (MCF-7) and colon cancer cells (HCT-116), with IC50 values indicating effective cytotoxicity . The ability to inhibit specific metabolic enzymes further enhances their therapeutic potential in cancer treatment.

Neuroprotective Effects

Recent studies have suggested that triazole derivatives may exhibit neuroprotective effects by inhibiting acetylcholinesterase (AChE) activity. This inhibition can be beneficial in treating neurodegenerative diseases such as Alzheimer's disease . The neuroprotective mechanism may involve the modulation of neurotransmitter levels and reduction of oxidative stress.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 2-amino triazoles typically involves cyclization reactions starting from hydrazine derivatives and various carbonyl compounds. The structure-activity relationship (SAR) studies indicate that modifications on the triazole ring and substituents can significantly affect biological activity. For instance:

Substituent	Effect on Activity
Methyl group at position 4	Enhances antifungal activity
Hydroxyl group	Increases solubility and bioavailability
Amino group	Contributes to anticancer properties

These findings highlight the importance of structural modifications in optimizing the biological efficacy of triazole derivatives.

Case Study 1: Antifungal Activity

A study investigated the antifungal properties of several triazole derivatives against Candida species. The results revealed that compounds with a methyl group at the 4-position exhibited enhanced activity compared to their unsubstituted counterparts .

Case Study 2: Anticancer Screening

In another study focusing on anticancer activity, several synthesized triazole derivatives were screened against human cancer cell lines. Compound variants showed varying degrees of cytotoxicity; notably, one derivative demonstrated an IC50 value of 6.2 µM against HCT-116 cells . This underscores the potential for developing targeted therapies based on these compounds.